81-60-7

1,4,5,8-Tetrahydroxyanthraquinone

In Stock

• CAS RN:
• 81-60-7

• Formula:
• C14H8O6

• InChI:
• InChI=1S/C14H8O6/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4,15-18H

• InChIKey:
• SOGCSKLTQHBFLP-UHFFFAOYSA-N

• 1,4,5,8-tetrahydroxyanthraquinone is a tetrahydroxyanthraquinone.

2,3-Diethyl-3-methylindoline

• CAS RN:
• 18781-60-7

• Formula:
• C13H19N

• InChI:
• InChI=1S/C13H19N/c1-4-12-13(3,5-2)10-8-6-7-9-11(10)14-12/h6-9,12,14H,4-5H2,1-3H3

• InChIKey:
• PVDGAQHHDJQNSW-UHFFFAOYSA-N

• 2,3-Diethyl-3-methylindoline, also known as 2,3-Diethyl-3-methylindoline, is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.3 g/mol. The purity is usually 95%.

Chroman-3-carboxylic acid methyl ester

In Stock

• CAS RN:
• 68281-60-7

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-13-11(12)9-6-8-4-2-3-5-10(8)14-7-9/h2-5,9H,6-7H2,1H3

• InChIKey:
• VTQVMXQNZNGFJJ-UHFFFAOYSA-N

• Chroman-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

2-(Cyclopropylamino)-1-phenylethanone

In Stock

• CAS RN:
• 18381-60-7

• Formula:
• C11H13NO

• InChI:
• InChI=1S/C11H13NO/c13-11(8-12-10-6-7-10)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2

• InChIKey:
• BWYDQVGGIRXHDE-UHFFFAOYSA-N

• LY 54761 is a bio-active chemical.

8-methylspiro[4.5]decan-1-one, Mixture of diastereomers

In Stock

• CAS RN:
• 678981-60-7

• Formula:
• C11H18O

• 8-methylspiro[4.5]decan-1-one, Mixture of diastereomers is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.3. The purity is usually 95%.

6,6-dimethyl-3-(2-methyl-2-propenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 330181-60-7

• Formula:
• C23H24N2O3S2

• InChI:
• InChI=1S/C23H24N2O3S2/c1-14(2)11-25-21(27)19-16-10-23(3,4)28-12-18(16)30-20(19)24-22(25)29-13-17(26)15-8-6-5-7-9-15/h5-9H,1,10-13H2,2-4H3

• InChIKey:
• AWVMNKKQEGCAJM-UHFFFAOYSA-N

• 6,6-dimethyl-3-(2-methyl-2-propenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H24N2O3S2 and its molecular weight is 440.6g/mol. The purity is usually 95%.

(Z)-ethyl 1-benzyl-2-((2,3-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534581-60-7

• Formula:
• C30H26N4O6

• InChI:
• InChI=1S/C30H26N4O6/c1-4-40-30(37)22-17-21-26(31-24-15-8-9-16-33(24)29(21)36)34(18-19-11-6-5-7-12-19)27(22)32-28(35)20-13-10-14-23(38-2)25(20)39-3/h5-17H,4,18H2,1-3H3

• InChIKey:
• JSHDXQOTBUBHGI-MXNGAVTRSA-N

• (Z)-ethyl 1-benzyl-2-((2,3-dimethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C30H26N4O6 and its molecular weight is 538.56. The purity is usually 95%.

Ethyl 4-chloro-6-methylpyrimidine-5-carboxylate

In Stock

• CAS RN:
• 157981-60-7

• Formula:
• C8H9ClN2O2

• InChI:
• InChI=1S/C8H9ClN2O2/c1-3-13-8(12)6-5(2)10-4-11-7(6)9/h4H,3H2,1-2H3

• InChIKey:
• QRMLCDFPZGCELR-UHFFFAOYSA-N

• Ethyl 4-chloro-6-methylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C8H9ClN2O2 and its molecular weight is 200.62 g/mol. The purity is usually 95%.

3-{[(2,3,5,6-Tetramethylphenyl)sulfonyl]amino}propanoic acid

In Stock

• CAS RN:
• 453581-60-7

• Formula:
• C13H19NO4S

• InChI:
• InChI=1S/C13H19NO4S/c1-8-7-9(2)11(4)13(10(8)3)19(17,18)14-6-5-12(15)16/h7,14H,5-6H2,1-4H3,(H,15,16)

• InChIKey:
• LJXLBOZCWFCYKY-UHFFFAOYSA-N

• 3-{[(2,3,5,6-Tetramethylphenyl)sulfonyl]amino}propanoic acid is a useful research compound. Its molecular formula is C13H19NO4S and its molecular weight is 285.36. The purity is usually 95%.

N-(4-(1-(ethylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-60-7

• Formula:
• C19H22N4O6S2

• InChI:
• InChI=1S/C19H22N4O6S2/c1-3-30(26,27)21-16-10-8-14(9-11-16)18-13-19(22(20-18)31(28,29)4-2)15-6-5-7-17(12-15)23(24)25/h5-12,19,21H,3-4,13H2,1-2H3

• InChIKey:
• SPTRMUQXGDKCHM-UHFFFAOYSA-N

• N-(4-(1-(ethylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H22N4O6S2 and its molecular weight is 466.53. The purity is usually 95%.

2-Carboethoxy-2'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898781-60-7

• Formula:
• C21H23NO3S

• InChI:
• InChI=1S/C21H23NO3S/c1-2-25-21(24)19-10-6-5-9-18(19)20(23)17-8-4-3-7-16(17)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3

• InChIKey:
• FZRRAEWMJKIMPS-UHFFFAOYSA-N

• 2-Carboethoxy-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.5 g/mol. The purity is usually 95%.

1-ethynylcycloheptan-1-amine hydrochloride

In Stock

• CAS RN:
• 1823581-60-7

• Formula:
• C9H16ClN

• 1-ethynylcycloheptan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H16ClN and its molecular weight is 173.7. The purity is usually 95%.

(2E)-[(2,5-difluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile

In Stock

• CAS RN:
• 1454881-60-7

• Formula:
• C13H12F2N2O2S

• InChI:
• InChI=1S/C13H12F2N2O2S/c14-9-4-5-10(15)12(7-9)20(18,19)13(8-16)11-3-1-2-6-17-11/h4-5,7,17H,1-3,6H2/b13-11+

• InChIKey:
• IHJIBZHUXJQGDC-ACCUITESSA-N

• (2E)-[(2,5-difluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile is a useful research compound. Its molecular formula is C13H12F2N2O2S and its molecular weight is 298.31. The purity is usually 95%.

3-(4-Fluorophenyl)cyclobutan-1-amine

Usually In Stock

• CAS RN:
• 1462381-60-7

• Formula:
• C10H12FN

• InChI:
• InChI=1S/C10H12FN/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8,10H,5-6,12H2

• InChIKey:
• CFLMANZBPHTXSM-UHFFFAOYSA-N

• 3-(4-Fluorophenyl)cyclobutan-1-amine is a useful research compound. Its molecular formula is C10H12FN and its molecular weight is 165.21. The purity is usually 95%.

2,5-dichloro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797681-60-7

• Formula:
• C15H15Cl2N3O2

• InChI:
• InChI=1S/C15H15Cl2N3O2/c1-20-14-4-5-22-8-11(14)13(19-20)7-18-15(21)10-6-9(16)2-3-12(10)17/h2-3,6H,4-5,7-8H2,1H3,(H,18,21)

• InChIKey:
• BFVPWIHMTHSRHY-UHFFFAOYSA-N

• 2,5-dichloro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C15H15Cl2N3O2 and its molecular weight is 340.2. The purity is usually 95%.

3-(dimethylamino)-N-(2-methoxy-2-phenylbutyl)benzamide

In Stock

• CAS RN:
• 1797881-60-7

• Formula:
• C20H26N2O2

• InChI:
• InChI=1S/C20H26N2O2/c1-5-20(24-4,17-11-7-6-8-12-17)15-21-19(23)16-10-9-13-18(14-16)22(2)3/h6-14H,5,15H2,1-4H3,(H,21,23)

• InChIKey:
• KHZMTQJRHRCXAF-UHFFFAOYSA-N

• 3-(dimethylamino)-N-(2-methoxy-2-phenylbutyl)benzamide is a useful research compound. Its molecular formula is C20H26N2O2 and its molecular weight is 326.44. The purity is usually 95%.

Gusacitinib

In Stock

• CAS RN:
• 1425381-60-7

• Formula:
• C24H28N8O2

• InChI:
• InChI=1S/C24H28N8O2/c25-10-5-16-6-11-32(12-7-16)24-28-20-15-26-30-23(34)21(20)22(29-24)27-17-1-3-18(4-2-17)31-13-8-19(33)9-14-31/h1-4,15-16,19,33H,5-9,11-14H2,(H,30,34)(H,27,28,29)

• InChIKey:
• NLFLXLJXEIUQDL-UHFFFAOYSA-N

• ASN-002, also known as Gusacitinib, is a potent dual inhibitor of SYK/JAK kinases. ASN002 showed strong antitumor activity in both hematological and solid tumor xenograft models. ASN002 strongly suppressed the SYK and JAK family kinase signaling pathways as measured in pLAT and pSTAT assays, respectively. When profiled in a panel of 178 cell lines, ASN002 showed strong anti-proliferative activity in many lymphoid/leukemia cell lines, including SU-DHL-6, SU-DHL-4, OCI-LY10, H929 and Pfeiffer.